Cas no 65678-06-0 (BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY-)

• Product name: BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY-
• CAS No: 65678-06-0
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• MDL: MFCD31652800
• CID: 3351522
• PubChem ID: 14839297

BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY-
• 3-bromo-5-tert-butyl-4-hydroxybenzaldehyde
• 3-bromo-5-tert-butyl-4-hydroxybenzaldehyde（WS204123）
• CS-0059770
• W17709
• 65678-06-0
• MFCD31652800
• EN300-22838980
• SCHEMBL5376916
• AS-65562
• SY333409
• Z3153315955
• 3-bromo-5-(tert-butyl)-4-hydroxybenzaldehyde
• AKOS037645992
• KMZBIKFXFGEUCP-UHFFFAOYSA-N
• QCA67806

• MDL： MFCD31652800
• Inchi： InChI=1S/C11H13BrO2/c1-11(2,3)8-4-7(6-13)5-9(12)10(8)14/h4-6,14H,1-3H3
• InChI Key： KMZBIKFXFGEUCP-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=CC(=C1)C=O)Br)O

Computed Properties

• Exact Mass: 256.00989g/mol
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų